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Compound of Interest

Compound Name: Butyl 2-chloropropanoate

CAS No.: 54819-86-2

Cat. No.: B1266183

Get Quote

Technical Whitepaper: Butyl 2-Chloropropanoate
Physicochemical Profiling, Synthetic Utility, and
Applications in Chiral Drug Development[1]
Executive Summary
Butyl 2-chloropropanoate (CAS: 54819-86-2) is a specialized alkylating agent and chiral

synthon belonging to the

-halo ester class.[1] With the molecular formula C

H

ClO

and a molecular weight of 164.63 g/mol , it serves as a critical intermediate in the synthesis of
optically active herbicides and pharmaceutical scaffolds.[1] Its utility stems from the high
reactivity of the

-chloro position, which is susceptible to nucleophilic substitution (S
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2), allowing for the precise introduction of the propionate moiety into complex molecules.[1]
This guide provides an in-depth technical analysis of its properties, synthesis, analytical
characterization, and handling protocols.[1]

Chemical Identity & Physicochemical Properties[1][2][3]
[4][5][6][7][8]
Butyl 2-chloropropanoate exists primarily as the n-butyl ester, though sec-butyl and tert-butyl

isomers exist.[1] This guide focuses on the n-butyl derivative due to its predominant industrial

relevance.[1] The molecule features a chiral center at the C2 position, making it a valuable tool

for asymmetric synthesis when enantiomerically pure starting materials (e.g., L-lactates) are

employed.[1]

1.1 Structural Specifications
IUPAC Name: Butyl 2-chloropropanoate[1][2][3][4]

Common Synonyms:n-Butyl

-chloropropionate; 2-Chloropropionic acid butyl ester[1]

Molecular Formula: C

H

ClO

[5][6][7][3][4]

SMILES:CCCCOC(=O)C(C)Cl

Chirality: The C2 carbon is bonded to a chloro group, a methyl group, a carbonyl group, and

a hydrogen atom, allowing for (R) and (S) enantiomers.[1]

1.2 Physicochemical Data Table

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-2-chloropropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-2-chloropropanoate
https://www.benchchem.com/product/b1266183/docs?utm_src=pdf-body#butyl-2-chloropropanoate-molecular-weight-and-formula-c7h13clo2
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-2-chloropropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-2-chloropropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-2-chloropropanoate
https://www.benchchem.com/product/b1266183/docs?utm_src=pdf-body#butyl-2-chloropropanoate-molecular-weight-and-formula-c7h13clo2
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-2-chloropropanoate
https://www.evitachem.com/product/evt-1597581
https://webbook.nist.gov/cgi/cbook.cgi?ID=C54819862&Units=SI&Mask=2200
https://webbook.nist.gov/cgi/inchi?ID=C54819862&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-2-chloropropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/523713
https://www.chemeo.com/cid/48-780-3/Sec-butyl-2-chloropropanoate
https://www.echemi.com/produce/pr23112951165-butyl-r-2-chloropropionate.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C54819862&Units=SI&Mask=2200
https://webbook.nist.gov/cgi/inchi?ID=C54819862&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-2-chloropropanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266183?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Unit Condition/Method

Molecular Weight 164.63 g/mol

Calculated (C=12.01,

H=1.01, Cl=35 .45,

O=16.[1][5]00)

Physical State Liquid - Ambient Temperature

Boiling Point 184.5 ± 8.0 °C
760 mmHg (Standard

Pressure)

Boiling Point

(Reduced)
75–77 °C 10 mmHg

Density 1.0 ± 0.1 g/cm³ 20 °C

Flash Point ~74.5 °C Closed Cup

LogP (Octanol/Water) 2.4 - Predicted (Lipophilic)

Refractive Index (

)
1.425–1.429 - 20 °C

Solubility Low Water
Hydrophobic; soluble

in EtOH, Et₂O, DCM

Synthetic Methodology
The synthesis of butyl 2-chloropropanoate is typically achieved via esterification.[1][2] Two

primary pathways are employed depending on the required purity and scale: direct Fischer

esterification and the Acid Chloride method.[1]

2.1 Protocol: Direct Fischer Esterification
This method is preferred for bulk synthesis where high atom economy is required.[1]

Reagents: 2-Chloropropionic acid (1.0 eq), n-Butanol (1.5 eq),

-Toluenesulfonic acid (

-TSA) (0.05 eq).[1] Solvent: Toluene (for azeotropic water removal).[1]
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Step-by-Step Workflow:

Charge: Load 2-chloropropionic acid, n-butanol, and

-TSA into a reactor equipped with a Dean-Stark trap.

Reflux: Heat the mixture to reflux (~110–120 °C). Monitor water collection in the trap.

Completion: Reaction is complete when water evolution ceases (approx. 4–6 hours).[1]

Work-up: Cool to room temperature. Wash with saturated NaHCO

(to remove acid catalyst and unreacted acid) followed by brine.[1]

Purification: Dry organic layer over MgSO

, filter, and concentrate. Perform fractional distillation under reduced pressure (10 mmHg) to
isolate the pure ester.[1]

2.2 Mechanistic Pathway (Graphviz)
The following diagram illustrates the acid-catalyzed mechanism, highlighting the activation of

the carbonyl oxygen and the nucleophilic attack by butanol.[1]

2-Chloropropionic Acid
+ n-Butanol

Protonation of
Carbonyl Oxygen

H+ Catalyst Nucleophilic Attack
by Alcohol

Tetrahedral Intermediate Elimination of Water
(Dean-Stark)

- H2O Butyl 2-chloropropanoateReflux

Click to download full resolution via product page

Figure 1: Acid-catalyzed Fischer esterification pathway for the synthesis of Butyl 2-
chloropropanoate.

Applications in Drug Development & Organic
Synthesis[1][3][8]
In pharmaceutical research, butyl 2-chloropropanoate acts as a versatile electrophile.[1] Its

primary value lies in the
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-chloro moiety, which serves as a leaving group in Nucleophilic Substitution (S

2) reactions.[1]

3.1 Chiral Pool Synthesis
Using optically pure (S)-2-chloropropionic acid (derived from L-alanine or L-lactic acid) yields

(S)-butyl 2-chloropropanoate.[1] Upon S

2 reaction with a nucleophile (e.g., a phenol or amine), the configuration inverts to (R).[1] This
"Walden inversion" allows for the predictable synthesis of chiral drugs.[1]

Key Applications:

Aryloxypropionate Scaffolds: Reaction with substituted phenols yields aryloxypropionates, a

motif found in lipid-lowering agents (fibrates) and herbicides.[1]

Heterocycle Formation: Reaction with amidines or hydrazines can cyclize to form imidazoles

or pyrazoles, common pharmacophores in kinase inhibitors.[1]

3.2 Reaction Workflow: Nucleophilic Substitution
The diagram below details the workflow for coupling this reagent with a phenolic drug

pharmacophore.
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Figure 2: General workflow for S

2 coupling of Butyl 2-chloropropanoate with a nucleophilic pharmacophore.

Analytical Characterization
Validating the identity of C
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H

ClO

requires spectroscopic confirmation.[1] The following data points are characteristic of the
structure.

4.1 Nuclear Magnetic Resonance (NMR) Spectroscopy
H NMR (300 MHz, CDCl

):

4.45 ppm (1H, q, J=7.0 Hz): The

-proton (CH-Cl).[1] The quartet arises from coupling with the adjacent methyl group.[1]
Deshielded by Cl and Carbonyl.[1]

4.18 ppm (2H, t, J=6.7 Hz): The O-CH

- protons of the butyl group.[1]

1.70 ppm (3H, d, J=7.0 Hz): The methyl group adjacent to the Cl-CH center.[1]

1.65 - 1.35 ppm (4H, m): The central methylene protons of the butyl chain (-CH

-CH

-).[1]

0.95 ppm (3H, t, J=7.3 Hz): The terminal methyl group of the butyl chain.[1]

C NMR:

Carbonyl (C=O): ~170 ppm.[1]

-Carbon (CH-Cl): ~52–54 ppm.[1]

Butyl Carbons: ~65 ppm (O-CH

), ~30 ppm, ~19 ppm, ~13 ppm.[1]

4.2 Infrared (IR) Spectroscopy
C=O Stretch: Strong band at 1735–1750 cm
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(Ester).[1]

C-O Stretch: 1180–1200 cm

.[1]

C-H Stretch: 2960–2870 cm

(Alkyl).[1]

Safety & Handling (SDS Summary)
Hazard Classification:

Flammable Liquid (Category 3): Flash point ~74.5°C.[1][2]

Skin Irritation (Category 2): Causes skin irritation.[1][8][9]

Eye Irritation (Category 2A): Causes serious eye irritation.[1]

Personal Protective Equipment (PPE):

Respiratory: Use a NIOSH-approved respirator with organic vapor cartridges if ventilation is

poor.[1]

Skin: Nitrile rubber gloves (0.11 mm thickness, breakthrough time >480 min).[1]

Eyes: Chemical safety goggles.[1]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances (strong

oxidizers, strong bases).[1][7] Keep container tightly closed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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